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Compound of Interest

Compound Name: 4-Isopropenylphenol
CAS No.: 64054-77-9
Cat. No.: B7838621
Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-1sopropenylphenol, also known as p-isopropenylphenol, is an organic compound of
significant interest in both industrial and research settings. Structurally, it consists of a phenol
ring substituted with an isopropenyl group at the para position.[1] This arrangement imparts a
unique combination of reactivity, making it a valuable intermediate in the synthesis of various
polymers and fine chemicals. Notably, it serves as a key monomer in the production of certain
polymers and as a precursor in the synthesis of more complex molecules, including active
pharmaceutical ingredients. This guide provides a comprehensive overview of the chemical
structure, physicochemical properties, synthesis, and applications of 4-isopropenylphenol,
with a focus on its relevance to drug development and research.

Chemical Structure and Identification
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4-1sopropenylphenol is characterized by the presence of both a hydroxyl group and a carbon-

carbon double bond, which are key to its chemical reactivity.

Identifier Value

IUPAC Name 4-(Prop-1-en-2-yl)phenol[1]

CAS Number 4286-23-1[1]

Molecular Formula CoH100[1]

Molecular Weight 134.18 g/mol

SMILES CC(=C)C1=CC=C(C=C1)0[1]

nChi INChl=1S/C9H100/c1-7(2)8-3-5-9(10)6-4-8/h3-

6,10H,1H2,2H3[1]

Physicochemical Properties

The physical and chemical properties of 4-isopropenylphenol are summarized in the table

below. It is a white crystalline solid at room temperature with limited solubility in water but good

solubility in various organic solvents.

Property Value

Appearance White to off-white solid

Melting Point 83-85 °C[1]

Boiling Point 136-137 °C at 20 Torr

Density 1.003 + 0.06 g/cm3 (predicted)

Flash Point 97.7 £ 8.4 °C (predicted)

pKa 9.80 + 0.15 (predicted)

Solubility Poorly soluble in water; Soluble in chloroform,

ethyl acetate, and alcohols.
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Synthesis and Purification

4-Isopropenylphenol can be synthesized through several routes, most notably from the
pyrolysis of bisphenol A or the dehydrogenation of 4-isopropylphenol.

Synthesis from Bisphenol A

A common industrial method for producing 4-isopropenylphenol is through the high-
temperature hydrolysis of bisphenol A (BPA).[1] This process involves the cleavage of BPA into
4-isopropenylphenol and phenol. The reaction can be carried out in high-temperature liquid
water without the need for a catalyst.[1]

Experimental Protocol: Synthesis of 4-Isopropenylphenol from Bisphenol A
» Materials: Bisphenol A, deionized water.
o Apparatus: High-pressure batch reactor.

e Procedure:

[¢]

A known quantity of bisphenol A is loaded into a high-pressure batch reactor.

[e]

Deionized water is added as the reaction medium.

o

The reactor is sealed and heated to a temperature range of 200-350 °C.

[¢]

The reaction is allowed to proceed for a specified duration.

[e]

After cooling, the reaction mixture is collected. The primary products are 4-
isopropenylphenol and phenol.

Synthesis from 4-lsopropylphenol

Another synthetic route is the catalytic dehydrogenation of 4-isopropylphenol.[1] This method
involves passing vaporized 4-isopropylphenol over a suitable catalyst at elevated
temperatures.

Experimental Protocol: Catalytic Dehydrogenation of 4-Isopropylphenol
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o Materials: 4-Isopropylphenol, catalyst (e.g., a supported metal oxide).
o Apparatus: Fixed-bed reactor, furnace, condenser.

e Procedure:

[¢]

The catalyst is packed into a fixed-bed reactor and heated to the desired reaction

temperature in a furnace.

4-1sopropylphenol is vaporized and passed over the catalyst bed, typically with a carrier

o

gas.

[¢]

The product stream is cooled in a condenser to collect the liquid products.

The product mixture, containing 4-isopropenylphenol, unreacted starting material, and

[e]

byproducts, is then subjected to purification.

Purification

Purification of 4-isopropenylphenol is crucial to remove unreacted starting materials,
byproducts, and any polymers that may have formed. Recrystallization is a common method for
obtaining high-purity 4-isopropenylphenol.

Experimental Protocol: Purification by Recrystallization

o Materials: Crude 4-isopropenylphenol, suitable solvent (e.g., cyclohexane or a mixture of

ethyl acetate and hexanes).
o Apparatus: Erlenmeyer flask, hot plate, Biichner funnel, vacuum flask.
e Procedure:

o The crude 4-isopropenylphenol is dissolved in a minimal amount of the hot solvent in an
Erlenmeyer flask.

o The hot solution is filtered, if necessary, to remove any insoluble impurities.
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o The filtrate is allowed to cool slowly to room temperature, and then further cooled in an ice
bath to induce crystallization.

o The resulting crystals are collected by vacuum filtration using a Buchner funnel.

o The crystals are washed with a small amount of cold solvent to remove any remaining
impurities.

o The purified 4-isopropenylphenol is then dried under vacuum.

Spectroscopic Analysis

The structure and purity of 4-isopropenylphenol are typically confirmed using various
spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum of 4-isopropenylphenol will show characteristic signals
for the aromatic protons, the vinyl protons of the isopropenyl group, the methyl protons, and
the hydroxyl proton. The aromatic protons will appear as multiplets in the aromatic region,
while the vinyl protons will be singlets further upfield. The methyl protons will also be a
singlet, and the hydroxyl proton will be a broad singlet.

e 13C NMR: The carbon NMR spectrum will show distinct signals for the quaternary carbons of
the aromatic ring and the isopropenyl group, as well as the CH carbons of the aromatic ring
and the methyl carbon.

Experimental Protocol: NMR Spectroscopy

e Sample Preparation: A small amount of purified 4-isopropenylphenol is dissolved in a
deuterated solvent (e.g., CDCIls or DMSO-ds) in an NMR tube.

e Instrumentation: A standard NMR spectrometer (e.g., 400 MHz or 500 MHz).

o Data Acquisition: Standard pulse programs for *H and 3C NMR are used. For *H NMR, a
sufficient number of scans are acquired to obtain a good signal-to-noise ratio. For 13C NMR,
a proton-decoupled experiment is typically performed.
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Infrared (IR) Spectroscopy

The IR spectrum of 4-isopropenylphenol will exhibit characteristic absorption bands for the O-
H stretch of the phenolic hydroxyl group (a broad band around 3300 cm~1), the C=C stretch of
the aromatic ring (around 1600 cm~1), and the C=C stretch of the isopropenyl group (around
1630 cm™1).

Experimental Protocol: FT-IR Spectroscopy

o Sample Preparation: A small amount of the solid sample can be analyzed directly using an
Attenuated Total Reflectance (ATR) accessory. Alternatively, a KBr pellet can be prepared by
grinding the sample with dry KBr and pressing it into a transparent disk.

¢ Instrumentation: A Fourier-Transform Infrared (FT-IR) spectrometer.

o Data Acquisition: A background spectrum is first collected. Then, the sample spectrum is
recorded, typically over the range of 4000-400 cm™1.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for assessing the purity of 4-isopropenylphenol and
identifying any volatile impurities. The gas chromatogram will show a major peak corresponding
to 4-isopropenylphenol, and the mass spectrum of this peak will display a molecular ion peak
and characteristic fragmentation patterns.

Experimental Protocol: GC-MS Analysis

o Sample Preparation: A dilute solution of 4-isopropenylphenol is prepared in a suitable
volatile solvent (e.g., dichloromethane or ethyl acetate).

 Instrumentation: A gas chromatograph coupled to a mass spectrometer.

e GC Conditions: A suitable capillary column (e.g., a nonpolar or medium-polarity column) is
used. The oven temperature is programmed to ramp from a low initial temperature to a final
temperature to ensure good separation of components. The injector and detector
temperatures are set appropriately.
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o MS Conditions: Electron ionization (El) is typically used. The mass spectrometer is set to
scan a relevant mass range.

Applications in Research and Drug Development

4-Isopropenylphenol serves as a versatile building block in organic synthesis, with
applications in polymer chemistry and the synthesis of bioactive molecules.

Polymer Chemistry

4-Isopropenylphenol is used as a monomer in the production of polycarbonate and epoxy
resins.[2] Its bifunctional nature (a polymerizable vinyl group and a reactive hydroxyl group)
allows for the creation of polymers with specific properties.

Intermediate in Chemical Synthesis

It is a key intermediate in the synthesis of other valuable chemicals. For instance, it is used in
the production of 3,5-Dichlorobisphenol A, another monomer for specialized polymers.[2]

Relevance to Drug Development

While direct applications of 4-isopropenylphenol as a drug are not common, its structural
motif is of interest in medicinal chemistry. The phenol group can be modified to introduce
various functionalities, and the isopropenyl group can participate in a range of chemical
transformations. It can be used as a starting material for the synthesis of more complex
molecules with potential biological activity. For example, phenolic compounds are known to be
scaffolds for a variety of therapeutic agents, and the isopropenyl group offers a handle for
further chemical elaboration. Its structural similarity to other phenolic compounds with known
biological activities, such as some anesthetics and antimicrobial agents, suggests its potential
as a precursor in the development of new drugs.

Biological Activity and Signaling Pathways

4-1sopropenylphenol has been reported to exhibit estrogenic activity.[2] This biological effect
is attributed to its ability to interact with estrogen receptors, mimicking the action of the natural
hormone estradiol.
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Estrogenic Activity

Phenolic compounds with structural similarities to estradiol can bind to estrogen receptors
(ERa and ER[) and modulate their activity. This interaction can trigger a cascade of cellular
events normally regulated by estrogens. The binding of a ligand to the estrogen receptor leads
to receptor dimerization and translocation to the nucleus, where it binds to estrogen response
elements (ERESs) on the DNA, thereby regulating the transcription of target genes. This can
lead to various physiological responses, including effects on cell proliferation and
differentiation.

Potential Interaction with Signaling Pathways

The estrogenic activity of compounds like 4-isopropenylphenol implies an interaction with
estrogen signaling pathways. Furthermore, there is evidence that bisphenol A, a closely related
compound, can interfere with the Transforming Growth Factor- (TGF-3) signaling pathway.
The TGF-B pathway is a crucial regulator of cell growth, differentiation, and apoptosis. It is
initiated by the binding of a TGF-f3 ligand to its receptor, leading to the phosphorylation of
Smad proteins, which then translocate to the nucleus to regulate gene expression. It is
plausible that 4-isopropenylphenol could also modulate this or other signaling pathways, an
area that warrants further investigation.

Extracellular Space

Click to download full resolution via product page

Caption: Generalized mechanism of estrogenic activity of 4-lsopropenylphenol.

Safety and Handling
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4-1sopropenylphenol is classified as harmful if swallowed and may cause damage to organs
through prolonged or repeated exposure.[1] It is important to handle this chemical with
appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
coat. Work should be conducted in a well-ventilated area or a fume hood.

Conclusion

4-1sopropenylphenol is a valuable chemical intermediate with a range of applications in
polymer science and organic synthesis. Its potential biological activity, particularly its estrogenic
effects, makes it a compound of interest for further research, especially in the context of drug
development and toxicology. The synthetic and analytical protocols outlined in this guide
provide a foundation for researchers and scientists working with this versatile molecule.
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Caption: Workflow for the synthesis and purification of 4-lsopropenylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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